molecular formula C5H3BrN4O B1450941 7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one CAS No. 1235374-52-3

7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one

Cat. No.: B1450941
CAS No.: 1235374-52-3
M. Wt: 215.01 g/mol
InChI Key: DKCSUYGXMDMLOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one” is a heterocyclic compound with the molecular formula C5H3BrN4O and a molecular weight of 215.01 . It is a white solid .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11) .


Physical And Chemical Properties Analysis

“this compound” is a white solid .

Scientific Research Applications

Therapeutic Potential of Triazine Derivatives

Triazine derivatives have been extensively studied for their vast biological and pharmacological potential. These compounds have been investigated for the development of molecules that could be used in the treatment of various pathological conditions such as inflammation, cancer, and infections. The fusion of the triazine moiety with other heterocyclic rings like imidazoles and pyrroles has produced several bicyclic compounds with significant biological actions. The wide spectrum of activities displayed by triazines and the development of several commercial drugs containing triazines highlight the continuous interest in this moiety for drug development. This ongoing research suggests the potential of triazine derivatives, including compounds structurally related to 7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one, in creating new therapeutic agents for a variety of diseases (Dubey et al., 2022).

Antitumor Activities

Triazine derivatives have shown promise in anticancer research, displaying a range of antitumor activities. Specifically, studies have focused on 1,2,3-triazines and their benzo- and hetero-fused derivatives, which exhibit antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties. These compounds' efficacy, combined with straightforward synthesis, underscores their potential as scaffolds for the development of antitumor compounds (Cascioferro et al., 2017).

Environmental Applications

Triazine derivatives also find applications beyond pharmacology, including environmental sciences. For instance, covalent triazine frameworks (CTFs) have been identified as outstanding materials for CO2 capture due to their high surface area, permanent porosity, structural tunability, and synthetic diversity. Such properties make them excellent candidates for addressing challenges related to environmental pollution and gas separation processes, indicating the broad applicability of triazine derivatives in both medical and environmental fields (Mukhtar et al., 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H315, and H319 .

Properties

IUPAC Name

7-bromo-3H-imidazo[2,1-f][1,2,4]triazin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKCSUYGXMDMLOE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(N2C(=N1)C(=O)NC=N2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3BrN4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Reactant of Route 2
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Reactant of Route 3
Reactant of Route 3
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Reactant of Route 4
Reactant of Route 4
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Reactant of Route 5
Reactant of Route 5
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one
Reactant of Route 6
Reactant of Route 6
7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.